1-(Furan-3-ylmethyl)-3-(naphthalen-1-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)urea

• IUPAC Name: 1-(furan-3-ylmethyl)-3-(naphthalen-1-ylmethyl)-1-(2-thiophen-2-ylethyl)urea
• InChI: InChI=1S/C23H22N2O2S/c26-23(24-15-20-7-3-6-19-5-1-2-9-22(19)20)25(16-18-11-13-27-17-18)12-10-21-8-4-14-28-21/h1-9,11,13-14,17H,10,12,15-16H2,(H,24,26)
• InChI Key: MKDCNSXIJNIBER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CNC(=O)N(CCC3=CC=CS3)CC4=COC=C4
• Molecular Formula: C23H22N2O2S
• Molecular Weight: 390.5 g/mol
• CAS No.: 1421512-99-3

Description

1-(Furan-3-ylmethyl)-3-(naphthalen-1-ylmethyl)-1-(2-(thiophen-2-yl)ethyl)urea is a chemical compound that has gained attention in the scientific community due to its potential use as a therapeutic agent. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound can undergo various chemical reactions to form novel derivatives. For example, 2-[1-(Furan- or thiophen-2-yl)ethylidene)malononitriles undergo reactions to form different pyridine and naphthyridine derivatives, which are important in the development of new chemical entities (Abdelrazek, Kassab, Metwally, & Sobhy, 2010).

Molecular Structure Analysis

• The compound's molecular structure and configuration have been studied in detail. For instance, 1-(2-Furoyl)-3-(1-naphthyl)thiourea was analyzed to understand its crystal structure and molecular interactions (Duque, Estévez-Hernández, Reguera, Corrêa, & Gutierrez Maria, 2008).

Conformational Adjustments in Self-Assemblies

• The compound is involved in conformational adjustments in urea and thiourea-based assemblies. This includes the study of isomeric homodimeric hydrogen-bonded synthons and their respective self-assemblies (Phukan & Baruah, 2016).

Photoluminescence and Structural Characterization

• The compound's derivatives have been studied for their photoluminescence properties. The structural characterization of self-assemblies of the compound's salts and their comparison with parent urea or thiourea derivatives provide insights into their potential applications in material sciences (Baruah & Brahma, 2023).

Synthesis of Various Heterocyclic Systems

• The compound is used in the synthesis of a variety of heterocyclic systems, which are significant in medicinal chemistry and drug discovery. For instance, Naphthoquinone based chemosensors for transition metal ions were synthesized using derivatives of this compound (Gosavi-Mirkute et al., 2017).

Bioactivity Studies

• Some studies focus on the bioactivity of compounds derived from this chemical. For instance, 1-((2-Carbamoylguanidino)(furan-2-ylmethyl)urea was synthesized and tested against various pathogens, showing a broad spectrum of activity and potential for medicinal purposes (Donlawson, Nweneka, Orie, & Okah, 2020).